Colubrin

• Molecular Formula: C48H76O18
• Molecular Weight: 941.1 g/mol
• IUPAC Name: [(2S,3R,4S,5S)-4-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-3-yl] acetate
• InChI: InChI=1S/C48H76O18/c1-22(2)15-24-16-46(8,57)39-25-9-10-30-44(6)13-12-31(43(4,5)29(44)11-14-45(30,7)47(25)20-48(39,66-24)60-21-47)63-41-38(61-23(3)50)36(27(52)19-59-41)64-42-37(34(55)33(54)28(17-49)62-42)65-40-35(56)32(53)26(51)18-58-40/h15,24-42,49,51-57H,9-14,16-21H2,1-8H3/t24-,25+,26+,27-,28+,29-,30+,31-,32-,33+,34-,35+,36-,37+,38+,39-,40-,41-,42-,44-,45+,46-,47-,48-/m0/s1
• InChI Key: ZIUOAVDHMLNSNY-QGEXMSAISA-N
• Isomeric SMILES: CC(=C[C@H]1C[C@]([C@@H]2[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@]36C[C@@]2(O1)OC6)C)(C)C)O[C@H]7[C@@H]([C@H]([C@H](CO7)O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)OC(=O)C)C)(C)O)C
• SMILES: CC(=CC1CC(C2C3CCC4C5(CCC(C(C5CCC4(C36CC2(O1)OC6)C)(C)C)OC7C(C(C(CO7)O)OC8C(C(C(C(O8)CO)O)O)OC9C(C(C(CO9)O)O)O)OC(=O)C)C)(C)O)C

Description

Colubrin is a triterpenoid.

Scientific Research Applications

Cyclodextrin-Based Nanoparticles in Drug Delivery

Cyclodextrins (CDs) are used to enhance the solubility of poorly water-soluble drugs, including Colubrin. They improve drug loading in nano-systems, enhance stability, and facilitate site-specific drug delivery. This increases the solubility profile and absorption of the drug, leading to better bioavailability. CDs are also applied in theranostics, combining diagnosis and therapy for more effective treatment procedures (Gadade & Pekamwar, 2020).

Pharmacognostic and Phytochemical Evaluation

Colubrina travancorica, a plant from which Colubrin is derived, has been traditionally used for pain relief. Studies focused on its pharmacognostic and phytochemical evaluation, including quantitative microscopy and phytochemical screening, to understand its pharmaceutical potential. This highlights the importance of Colubrin in traditional medicine and its potential for further pharmaceutical applications (Joseph & Saranya, 2018).

New Jujubogenin Glycosides from Colubrina Asiatica

Research on Colubrina asiatica, another source of Colubrin, has led to the isolation of new jujubogenin glycosides. These compounds, including variants of Colubrin, were structurally determined using spectroscopic methods. This indicates the potential for discovering new bioactive compounds from Colubrin sources, contributing to the development of new drugs and therapies (Lee, Chen, & Chen, 2000).